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Introduction

AMP-activated protein kinase (AMPK) is a crucial cellular energy sensor that plays a central
role in regulating metabolic pathways.[1][2] As a heterotrimeric complex, it is composed of a
catalytic a subunit and regulatory 3 and y subunits.[1][3] AMPK is activated under conditions of
low cellular energy, such as nutrient deprivation or hypoxia, which lead to an increased
AMP:ATP ratio.[1] Upon activation, AMPK works to restore energy homeostasis by stimulating
catabolic processes that generate ATP, like glucose uptake and fatty acid oxidation, while
inhibiting anabolic, energy-consuming pathways, such as protein and fatty acid synthesis.
Given its central role in metabolic regulation, AMPK has emerged as a significant therapeutic
target for metabolic diseases, including type 2 diabetes and obesity.

AMPK Activator 9 (also known as ZM-6) is a potent, direct activator of the AMPK a231yl
isoform. These application notes provide a summary of its characteristics, a list of potential
suppliers, and detailed protocols for its use in key in vitro and cell-based assays.
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AMPK Activator 9 is available from various chemical suppliers catering to the research
community. When purchasing, it is crucial to obtain a certificate of analysis (CoA) to verify the
compound's identity and purity.

] Catalog .
Supplier Product Name Purity Notes
Number
MedchemExpres ] Also known as
AMPK activator 9  HY-148210 >99%
S ZM-6.
Immunomart AMPK activator 9  Not specified
APEXBIO AMPK activator Not specified

Note: Availability and catalog numbers are subject to change. Please consult the supplier's
website for the most current information.

Quantitative Data

The following table summarizes the key quantitative data for AMPK Activator 9. These values
are essential for designing and interpreting experiments.

Parameter Value Isoform Reference

EC50 1.1uM 02p1yl

Signaling Pathway

AMPK is a central regulator of cellular metabolism. Its activation, either indirectly through an
increase in the AMP/ATP ratio or directly by small molecule activators like AMPK Activator 9,
triggers a cascade of downstream events. Activated AMPK phosphorylates a multitude of
downstream targets to control metabolic processes. Key among these are the inhibition of
acetyl-CoA carboxylase (ACC), which reduces fatty acid synthesis, and the promotion of
glucose transporter 4 (GLUT4) translocation to the plasma membrane, enhancing glucose
uptake.
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Prepare Kinase Reaction Mix
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[ Incubate at 30°C ]
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(Calculate fold activation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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